Cas no 2549066-14-8 (2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2549066-14-8
• MF: C₁₇H₂₂FN₇
• MW: 343.401885509491
• CID: 5315959
• PubChem ID: 154582976
• Update Time: 2025-06-08

2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549066-14-8
• AKOS040708692
• 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• F6619-3865
• 2-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-4-methyl-6-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C17H22FN7/c1-13-10-15(23-4-2-3-5-23)22-17(21-13)25-8-6-24(7-9-25)16-14(18)11-19-12-20-16/h10-12H,2-9H2,1H3
• InChI Key： VJUAESVUHHRMTC-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3C(F)=CN=CN=3)CC2)=NC(N2CCCC2)=CC(C)=N1

Computed Properties

• Exact Mass: 343.19207189g/mol
• Monoisotopic Mass: 343.19207189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.6±60.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Additional information on 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Professional Introduction to Compound with CAS No. 2549066-14-8 and Product Name: 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

The compound with the CAS number 2549066-14-8 and the product name 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key functional groups that contribute to its unique pharmacological properties, making it a promising candidate for further research and development.

At the core of this compound's structure lies a pyrimidine core, which is a heterocyclic aromatic ring system containing nitrogen atoms. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of fluorine in the 5-fluoropyrimidin-4-yl moiety enhances the metabolic stability and binding affinity of the molecule, a feature that is often exploited in drug design to improve pharmacokinetic profiles. This modification is particularly relevant in the context of contemporary medicinal chemistry, where optimizing drug-like properties is paramount.

The piperazine and pyrrolidin-1-yl substituents attached to the pyrimidine ring introduce additional layers of complexity and functionality. Piperazine derivatives are frequently incorporated into drug molecules due to their ability to modulate biological pathways by interacting with various targets, including enzymes and receptors. In particular, the 5-fluoropyrimidin-4-ylpiperazin-1-yl group suggests potential interactions with receptors or enzymes that are sensitive to fluorinated piperazine structures, which are known for their role in central nervous system (CNS) disorders and other therapeutic areas.

The 4-methyl group at the 4-position of the pyrimidine ring further influences the electronic properties of the molecule, potentially affecting its binding interactions and metabolic fate. This substitution pattern is often employed in medicinal chemistry to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. The combination of these structural elements makes this compound a versatile scaffold for exploring novel therapeutic interventions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. The use of molecular docking studies has been instrumental in understanding how modifications like the 5-fluoropyrimidin-4-yl, piperazin-1-yl, and pyrrolidin-1-yl groups interact with potential targets. These studies have highlighted the compound's potential as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

In the realm of oncology, pyrimidine derivatives have shown promise as antineoplastic agents due to their ability to interfere with DNA synthesis and repair mechanisms. The structural features of this compound, particularly the fluorine atom and piperazine moiety, align well with known pharmacophores that exhibit antitumor activity. Preclinical studies have demonstrated that similar pyrimidine-based compounds can induce apoptosis in cancer cells by disrupting critical cellular pathways. The presence of multiple nitrogen-containing heterocycles suggests that this compound may exhibit similar effects, making it an attractive candidate for further investigation.

Moreover, the compound's dual substitution with pyrrolidin-1-yl at the 6-position adds another dimension to its pharmacological profile. Pyrrolidine derivatives are known for their role in modulating neurotransmitter systems, which has implications for treating conditions such as depression, anxiety, and cognitive disorders. The combination of these structural elements may lead to a compound with multifaceted therapeutic effects, potentially addressing multiple disease pathways simultaneously.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The introduction of fluorine atoms often presents challenges due to their reactivity and sensitivity to environmental conditions. However, modern synthetic methodologies have made it possible to incorporate fluorine into complex molecules with high precision.

From a regulatory perspective, compounds like this one must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential for assessing potential therapeutic benefits and identifying any adverse effects. These studies provide critical data for determining whether the compound progresses to human clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, thereby guiding rational drug design efforts. This approach has significantly reduced the time required from identifying a lead compound to advancing it into clinical development.

In conclusion,2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-y l)pyrimidine (CAS No. 2549066-14-8) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features make it a compelling candidate for further research into treating various diseases, particularly those involving disruptions in cellular signaling pathways. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques,this compound holds great promise as part of future therapeutic strategies.